Cas no 2228590-01-8 (tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate)

• Product Name: tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate
• CAS No: 2228590-01-8
• MF: C₁₄H₁₉F₃N₂O₃
• MW: 320.307474374771
• CID: 6448548
• PubChem ID: 165623293
• Update Time: 2025-05-21

tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate
• 2228590-01-8
• EN300-1899651
• tert-butyl N-(2-{[hydroxy(methyl)amino]methyl}-5-(trifluoromethyl)phenyl)carbamate

• Inchi： 1S/C14H19F3N2O3/c1-13(2,3)22-12(20)18-11-7-10(14(15,16)17)6-5-9(11)8-19(4)21/h5-7,21H,8H2,1-4H3,(H,18,20)
• InChI Key： FCQGZXAZZYPNRO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN(C)O)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 320.13477696g/mol
• Monoisotopic Mass: 320.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate

tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate: A Comprehensive Overview

tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate, also known by its CAS number 2228590-01-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamate functional group, and a trifluoromethyl substituent. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, leveraging techniques such as Suzuki coupling, nucleophilic substitution, and carbamate formation. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in sensitive areas like drug development.

One of the most promising applications of this compound lies in its potential as an inhibitor in enzyme-catalyzed reactions. Studies have shown that the trifluoromethyl group plays a critical role in modulating the compound's bioactivity. This finding has sparked interest in exploring its use as a lead compound for developing novel therapeutic agents. For instance, researchers have investigated its ability to inhibit specific kinases involved in cancer cell proliferation, demonstrating its potential as an anticancer agent.

In addition to its biological applications, tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate has also been studied for its role in agrochemicals. Its unique structure allows it to interact with various receptors and enzymes found in plants and pests, making it a candidate for developing more effective pesticides or herbicides. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy without adverse effects on non-target species.

The chemical stability of this compound is another area of active research. Understanding its degradation pathways under different environmental conditions is essential for assessing its safety and sustainability. Preliminary studies suggest that the tert-butyl group contributes significantly to the compound's stability, while the hydroxymethylamine moiety may influence its reactivity under specific pH conditions.

From a structural perspective, the molecule's aromatic ring with substituents at positions 2 and 5 provides a rigid framework that can be further modified to explore diverse chemical space. This modularity offers researchers the flexibility to introduce additional functional groups or alter existing ones to tailor the compound's properties for specific applications.

In conclusion, tert-butyl N-(2-{hydroxy(methyl)aminomethyl}-5-(trifluoromethyl)phenyl)carbamate (CAS No: 2228590-01-8) represents a versatile platform for advancing chemical innovation across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.